Cas no 895778-13-9 (N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide)

N'-(2,5-difluorophenyl)-N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}ethanediamide is a fluorinated thiazole-based diamide compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features multiple fluorine substitutions, which may enhance metabolic stability and binding affinity to biological targets. The presence of a 1,3-thiazole core and an ethanediamide linker suggests utility as a scaffold for kinase inhibitors or other enzyme-targeting agents. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its physicochemical properties, including lipophilicity and hydrogen-bonding capacity, are optimized for bioavailability and target engagement. This compound is suited for exploratory studies in oncology or CNS disorders due to its structural resemblance to bioactive molecules.
N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide structure
895778-13-9 structure
Product Name:N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
CAS No:895778-13-9
MF:C20H16F3N3O2S
MW:419.420153617859
CID:5512659
Update Time:2025-06-10

N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(2,5-difluorophenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
    • N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
    • Inchi: 1S/C20H16F3N3O2S/c1-11-17(29-20(25-11)12-3-2-4-13(21)9-12)7-8-24-18(27)19(28)26-16-10-14(22)5-6-15(16)23/h2-6,9-10H,7-8H2,1H3,(H,24,27)(H,26,28)
    • InChI Key: VPLRGTJVNOKJSG-UHFFFAOYSA-N
    • SMILES: C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C(NC1=CC(F)=CC=C1F)=O

N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Pricemore >>

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Additional information on N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

N'-(2,5-Difluorophenyl)-N-{2-2-(3-Fluorophenyl)-4-Methyl-1,3-Thiazol-5-Ylethyl}Ethanamide: A Comprehensive Overview

The compound with CAS No. 895778-13-9, known as N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a difluorophenyl group, a thiazole ring, and an ethanediamide moiety. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of difluorophenyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of these groups in the molecule suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in organic synthesis. This moiety often serves as a scaffold for constructing bioactive molecules with diverse functionalities.

The ethanediamide moiety in this compound further adds to its complexity and potential utility. This group is commonly found in peptide-based drugs and can play a critical role in molecular recognition and binding interactions. Recent research has demonstrated that compounds with similar structures can act as inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. This raises the possibility that CAS No. 895778-13-9 could be explored as a lead compound in drug discovery efforts targeting various therapeutic areas.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the difluorophenyl derivative, followed by the formation of the thiazole ring through a cyclization process. The final step involves coupling this intermediate with the ethanediamide group to yield the target molecule. Researchers have reported several optimized routes for this synthesis, which have significantly improved yields and reduced reaction times.

In terms of applications, CAS No. 895778-13-9 has shown potential in several areas. For instance, its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Furthermore, preliminary toxicity studies suggest that this compound exhibits low cytotoxicity against mammalian cells, which is a crucial factor for its consideration in biomedical applications.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. Such computational approaches are expected to guide future experimental work and accelerate the development of this compound into practical applications.

In conclusion, CAS No. 895778-13-9 represents a cutting-edge molecule with a rich structural diversity and promising functional properties. Its synthesis, characterization, and potential applications are actively being explored by researchers worldwide. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing both academic research and industrial innovation.

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